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Compound of Interest

Compound Name: 5-Chlorobenzotriazole

Cat. No.: B1630289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Chlorobenzotriazole is a chlorinated heterocyclic aromatic compound that has garnered

significant interest in various scientific and industrial fields. Its unique chemical structure,

comprising a benzene ring fused to a 1,2,3-triazole ring with a chlorine substituent, imparts a

range of valuable properties. This technical guide provides a comprehensive overview of the

physical and chemical characteristics of 5-Chlorobenzotriazole, detailed experimental

protocols for its synthesis and analysis, and an exploration of its current and potential

applications, particularly in the realm of drug development.

Physical and Chemical Properties
5-Chlorobenzotriazole is typically a white to off-white or light pink powder.[1][2] It is stable

under normal storage conditions in a cool, dry, and well-ventilated area away from incompatible

substances.[1]

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 5-
Chlorobenzotriazole.
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Property Value Reference(s)

Molecular Formula C₆H₄ClN₃ [2]

Molecular Weight 153.57 g/mol [2]

Melting Point 157-159 °C [2][3]

Boiling Point 315.5 °C at 760 mmHg [4]

Appearance
White to off-white/light pink

powder
[1][2]

Solubility
Soluble in hot water; sparingly

soluble in water
[1][5]

pKa 7.46 ± 0.40 (Predicted) [1]

CAS Number 94-97-3 [1]

Experimental Protocols
Synthesis of 5-Chlorobenzotriazole
A common method for the synthesis of 5-Chlorobenzotriazole involves the reduction of 4-

chloro-2-nitroaniline followed by diazotization and cyclization.

Materials:

4-chloro-2-nitroaniline

Iron powder

Concentrated hydrochloric acid

Glacial acetic acid

Sodium nitrite

Water

Ethanol (98 wt.%)
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Activated carbon

Procedure:

Step 1: Reduction of 4-chloro-2-nitroaniline to 4-chloro-1,2-phenylenediamine

To a reactor, add iron powder, water (20-25 times the volume of hydrochloric acid), and

concentrated hydrochloric acid.

Stir the mixture and heat to 70-85 °C for 30-45 minutes to activate the iron powder.

Cool the mixture to 60-65 °C.

Slowly add 4-chloro-2-nitroaniline while stirring. The molar ratio of iron powder to

concentrated hydrochloric acid to 4-chloro-2-nitroaniline should be 6-8 : 1-1.5 : 1.

After the addition is complete, add ethanol (1/15 to 1/20 of the 98 wt.% solution).

The reaction will yield a crude product of 4-chloro-1,2-phenylenediamine.

Step 2: Diazotization and Cyclization to 5-Chlorobenzotriazole

Add the crude 4-chloro-1,2-phenylenediamine to a reactor.

Add glacial acetic acid and an equal volume of water, and stir to dissolve.

Cool the solution to -5 to 5 °C.

While maintaining the temperature between -5 and 5 °C, slowly add an aqueous solution of

sodium nitrite.

After the addition is complete, warm the mixture to 75-85 °C and maintain this temperature

for 1.5-2 hours.

Add activated carbon and heat the mixture to boiling for 20-30 minutes.

Filter the hot solution.

Cool the mother liquor to allow for precipitation of the product.
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Collect the precipitate and dry it to obtain 5-Chlorobenzotriazole.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation: Dissolve approximately 10-20 mg of 5-Chlorobenzotriazole in a

suitable deuterated solvent (e.g., DMSO-d₆). Filter the solution to remove any particulate

matter and transfer it to a clean NMR tube.

¹H NMR Analysis: Acquire the proton NMR spectrum. For 5-Chlorobenzotriazole in DMSO-

d₆, characteristic peaks are observed around δ 14.00 (broad singlet, 1H, NH), δ 8.06 (d, 1H),

δ 8.02 (d, 1H), and δ 7.48 (dd, 1H).[6]

Infrared (IR) Spectroscopy

Sample Preparation (KBr Pellet Method): Grind a small amount of 5-Chlorobenzotriazole
with spectroscopic grade potassium bromide (KBr) to a fine powder. Press the powder into a

thin, transparent pellet using a hydraulic press.

Analysis: Place the KBr pellet in the sample holder of the IR spectrometer and acquire the

spectrum.

Mass Spectrometry (MS)

Sample Preparation: Prepare a dilute solution of 5-Chlorobenzotriazole in a suitable volatile

solvent (e.g., methanol or acetonitrile).

Analysis: Introduce the sample into the mass spectrometer (e.g., via electrospray ionization -

ESI). The resulting mass spectrum will show the molecular ion peak corresponding to the

mass-to-charge ratio of the protonated or deprotonated molecule.

Applications
5-Chlorobenzotriazole is a versatile compound with a range of industrial and research

applications.
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Corrosion Inhibitor: It is widely used to protect metals, particularly copper and its alloys, from

corrosion.[1][2] It forms a protective film on the metal surface, inhibiting both anodic and

cathodic reactions.[7]

UV Stabilizer: Its ability to absorb ultraviolet radiation makes it a useful additive in plastics

and coatings to prevent degradation from sun exposure.[2]

Photography: It acts as a stabilizer in photographic emulsions.[1]

Organic Synthesis: It serves as a valuable intermediate in the synthesis of pharmaceuticals

and agrochemicals.[1]

Potential in Drug Development
While research on the direct therapeutic applications of 5-Chlorobenzotriazole is limited, its

derivatives have shown promising biological activities, suggesting that the 5-
chlorobenzotriazole scaffold is a valuable pharmacophore.

Antiviral Activity
Derivatives of 5-chlorobenzotriazole have demonstrated antiviral activity against a range of

RNA viruses, including Coxsackievirus B5 and Bovine Viral Diarrhea Virus (BVDV).[8] The

proposed mechanism of action for some benzotriazole derivatives involves the inhibition of the

early stages of viral infection, such as attachment to the host cell.[9]

Anticancer Activity
Studies on related chlorinated benzotriazole compounds have indicated potential

antiproliferative and pro-apoptotic effects.[9] The proposed mechanisms for the anticancer

activity of related heterocyclic compounds include the induction of apoptosis through the

mitochondrial pathway and the modulation of key signaling cascades such as NF-κB and

MAPK.[6]

Visualizations
Experimental and Logical Workflows
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General workflow for the synthesis, analysis, and application of 5-Chlorobenzotriazole.

Proposed Mechanism of Corrosion Inhibition
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Proposed mechanism of corrosion inhibition by 5-Chlorobenzotriazole.
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Proposed anticancer mechanisms of related benzotriazole compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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